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Compound of Interest

Compound Name: 1-Propanethiol

Cat. No.: B107717 Get Quote

Essential Safety and Handling Guide for 1-
Propanethiol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Propanethiol. The following

procedures and data are designed to ensure the safe handling of this chemical in a laboratory

setting.

Hazard Summary
1-Propanethiol is a hazardous chemical that requires careful handling. It is a colorless liquid

with a strong, unpleasant odor often compared to skunk or cabbage. The primary hazards

associated with 1-Propanethiol are summarized below.
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Hazard Classification Description

Physical Hazards

Highly flammable liquid and vapor. Vapors are

heavier than air and may travel to a source of

ignition and flash back.[1][2]

Health Hazards

Harmful if swallowed.[1][3] Causes skin irritation

and may cause an allergic skin reaction.[3][4] It

is also irritating to the eyes and respiratory tract.

[1][5] Exposure can lead to headache,

dizziness, nausea, muscle weakness,

convulsions, and unconsciousness.[2]

Environmental Hazards
Very toxic to aquatic life with long-lasting effects.

[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 1-Propanethiol. The following table

outlines the required PPE. Selections should be based on a thorough risk assessment of the

specific procedures to be performed.
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PPE Category
Minimum Requirements and
Specifications

Hand Protection

Wear chemical-resistant gloves. Safety

equipment manufacturers recommend Butyl,

Viton, and Barrier® as suitable glove materials

for sulfur compounds like 1-Propanethiol.[1] It is

crucial to consult the glove manufacturer's

specific chemical resistance data. Thin

disposable gloves (e.g., nitrile) are intended for

incidental splash protection only and should be

replaced immediately upon contact.[3]

Eye and Face Protection

Wear chemical safety goggles that provide

impact and splash resistance.[1] A face shield

may be required for procedures with a higher

risk of splashing.[3]

Skin and Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[4] Recommended materials for

protective clothing include Tychem® BR, LV,

Responder®, and TK, or equivalent.[1] A lab

coat is a minimum requirement, and a

chemically resistant apron or suit may be

necessary for larger quantities.

Respiratory Protection

Respiratory protection is required when vapors

or aerosols are generated, or if ventilation is

inadequate.[3] The selection of a respirator

depends on the airborne concentration of 1-

Propanethiol.

Exposure Limits and Respiratory Protection
Adherence to established exposure limits is mandatory. Engineering controls, such as fume

hoods, should be the primary method of exposure control.
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Exposure Limit Value Source

NIOSH REL 0.5 ppm (Ceiling, 15-min) NIOSH[2]

PAC-1 0.075 ppm NJDOH[1]

PAC-2 0.5 ppm NJDOH[1]

The following table, based on NIOSH recommendations, specifies the required respiratory

protection at different concentrations of 1-Propanethiol.

Airborne Concentration
Required Respirator Type (NIOSH
Recommendations)

Up to 5 ppm
Any chemical cartridge respirator with organic

vapor cartridge(s).

Up to 12.5 ppm
Any supplied-air respirator operated in a

continuous-flow mode.

Up to 25 ppm
Any chemical cartridge respirator with a full

facepiece and organic vapor cartridge(s).

Emergency or IDLH

Any self-contained breathing apparatus (SCBA)

with a full facepiece operated in a pressure-

demand or other positive-pressure mode.

Escape

Any air-purifying, full-facepiece respirator (gas

mask) with a chin-style, front- or back-mounted

organic vapor canister.

Source: NIOSH Pocket Guide to Chemical Hazards[6]

Operational and Disposal Plans
Safe Handling Protocol

Preparation: Before handling, ensure that an eye wash station and emergency shower are

readily accessible.[1] Confirm that all necessary PPE is available and in good condition.
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Ventilation: Always handle 1-Propanethiol in a well-ventilated area, preferably inside a

certified chemical fume hood.[1][4]

Ignition Sources: This substance is highly flammable. Keep it away from all sources of

ignition, including heat, sparks, open flames, and hot surfaces.[1][3][6] Use only non-

sparking tools and explosion-proof electrical equipment.[1][3][4]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment during transfer.[3][4]

Personal Hygiene: Avoid breathing vapors or mists.[3][6] Do not eat, drink, or smoke in the

work area.[1][3] Wash hands and any exposed skin thoroughly after handling.[3]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[6] Keep

away from incompatible materials such as strong oxidants, strong bases, and strong acids.

[1]

Emergency Protocol: Spills and First Aid
In Case of a Spill:

Evacuate all personnel from the immediate area.

Eliminate all ignition sources.

Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[2]

Collect the absorbed material using non-sparking tools and place it into a sealed, labeled

container for disposal.[2]

Do not allow the spill to enter drains or sewers.[1][2]

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water.[3] If skin irritation or a rash occurs, get medical advice.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[6]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a poison center or doctor immediately.[3][6]

Disposal Plan
All waste containing 1-Propanethiol must be treated as hazardous waste.

Containerization: Collect all waste, including contaminated absorbent materials and

disposable PPE, in a suitable, tightly sealed, and properly labeled container.

Disposal: Dispose of the waste through an approved hazardous waste disposal facility.[3]

Follow all federal, state, and local regulations. Do not dispose of it in the sewer system.[2]

One specific method suggests stirring into a sodium hypochlorite solution, but this should

only be done by trained personnel following a validated institutional protocol.[7]

Visual Workflows and Relationships
Safe Handling Workflow
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Caption: Workflow for the safe handling of 1-Propanethiol.
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Caption: Logical relationship for risk assessment of 1-Propanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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